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Compound Focus: Nilutamide

CAS No.: 63612-50-0

Cat. No.: S548659

The following table summarizes how nilutamide functions as an androgen receptor antagonist, based on the

gathered literature.

Aspect Description

Mechanism Pure, competitive antagonist of the androgen receptor (AR) [1] [2] [3].

Binding Site  Ligand-Binding Domain (LBD) of the AR [4].

Primary Blocks effects of androgens (testosterone, DHT); inhibits androgen-dependent DNA &
Effect protein synthesis, causing growth arrest/tumor regression [1] [2].
Specificity Selective for AR; does not bind to progestogen, estrogen, or glucocorticoid receptors [1]

[2] [3].

The diagram below illustrates this competitive antagonism.
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Figure 1: Nilutamide competes with natural androgens for the AR ligand-binding domain (LBD), preventing

the formation of a transcriptionally active complex.

Key Experimental Methods for Profiling AR Antagonists

While specific protocols for nilutamide are not detailed in the search results, the following table outlines

key experimental approaches used to characterize AR antagonists like nilutamide [5].

Method

Specific Techniques Key Measured Outcomes
Category

Binding Assays Competitive binding assays Relative binding affinity (RBA)
compared to a reference ligand
(e.g., DHT or radiolabeled R1881).
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Method - .
Specific Techniques Key Measured Outcomes
Category
Functional Reporter gene assays (e.g., in COS7, Antagonist activity (IC50), efficacy
Cellular Assays LNCaP cells); Cell proliferation assays (e.g., in blocking AR-mediated
PSA, GCDFP-15 secretion) transcription and cell growth.
Structural & In Homology modeling; Structure-based virtual ~ Prediction of binding pose,
Silico Studies screening (SBVS) interaction with key amino acids in
the LBD.
Downstream Chromatin Immunoprecipitation (ChiP); Impact on AR nuclear translocation,
Effect Analysis Protein analysis (Western Blot, DNA binding, co-activator
Immunofluorescence) recruitment, and protein
degradation.

Clinical Context and Comparison with Other AR
Antagonists

Nilutamide is a first-generation antiandrogen, and its clinical profile and binding characteristics are less

favorable than newer agents [4] [3].

e Comparative Binding Affinity: The relative binding affinity of nilutamide at the androgen receptor is
noted to be less than that of bicalutamide [1] [3].

¢ Clinical Status: Due to its side effect profile and the development of more effective drugs,
nilutamide has been largely replaced by second-generation AR antagonists like enzalutamide,
apalutamide, and darolutamide [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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